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Compound of Interest

Compound Name: Methyl 2-(m-tolyl)acetate

Cat. No.: B1353104 Get Quote

This guide provides immediate safety, operational, and disposal protocols for the handling of

Methyl 2-(m-tolyl)acetate (CAS No. 53088-69-0) in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Chemical Properties and Hazard Identification
Methyl 2-(m-tolyl)acetate is a liquid at room temperature. While one supplier indicates it is not

hazardous under specific regulations, another provides GHS hazard classifications that

suggest caution is warranted.[1] For maximum safety, it is prudent to handle the substance in

accordance with the provided GHS classifications.

Table 1: Physical and Chemical Properties of Methyl 2-(m-tolyl)acetate

Property Value

CAS Number 53088-69-0

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Physical Form Liquid

Storage Temperature Room Temperature or Refrigerator
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Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: Sigma-Aldrich

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Methyl 2-(m-tolyl)acetate
from preparation to use.

Engineering Controls and Preparation
Ventilation: Always handle Methyl 2-(m-tolyl)acetate in a well-ventilated area.[2] A chemical

fume hood is recommended to minimize inhalation exposure.

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.

Material Preparation: Before handling, ensure all necessary equipment and reagents are

within reach to avoid leaving the designated work area.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical. The following table summarizes the required PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection Standard Examples

Eyes/Face
Wear chemical safety goggles

or a face shield.[2][3]
ANSI Z87.1, EN 166

Skin

Wear nitrile or other

appropriate chemical-resistant

gloves.[2][3] A lab coat or

chemical-resistant apron

should be worn to prevent skin

contact.[2] Impervious clothing

may be necessary for larger

quantities.[3]

EN 374

Respiratory

If ventilation is inadequate or if

aerosols are generated, use a

NIOSH-approved respirator

with appropriate cartridges

(e.g., organic vapor).[2][3]

Respiratory protection is not

typically required with

adequate ventilation.[3]

NIOSH, EN 149

Handling and Experimental Protocol
Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[2] Do not eat, drink, or smoke in the laboratory.[4]

Avoiding Contact: Avoid direct contact with skin, eyes, and clothing.[2] Prevent inhalation of

vapors or mists.

Spill Management: In the event of a spill, immediately evacuate the area if necessary. Absorb

the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[2] Provide adequate ventilation during cleanup.

Disposal Plan
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Proper disposal of Methyl 2-(m-tolyl)acetate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization
Unused Methyl 2-(m-tolyl)acetate should be treated as hazardous chemical waste.

Contaminated materials, such as absorbent pads, gloves, and empty containers, should also

be disposed of as hazardous waste.

Step-by-Step Disposal Procedure
Container Management: Do not dispose of the chemical down the drain.[3] Collect all waste

in a designated, properly labeled, and sealed container.

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[3] Follow

all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Methyl 2-(m-tolyl)acetate
The following diagram illustrates the key steps for the safe handling and disposal of Methyl 2-
(m-tolyl)acetate.
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Workflow for Handling Methyl 2-(m-tolyl)acetate

Preparation

Handling

Disposal

1. Verify Engineering Controls
(Fume Hood, Eyewash)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Assemble Materials

4. Handle Chemical in Fume Hood
- Avoid Inhalation & Contact

5. Perform Experiment

6. Decontaminate Work Area

7. Collect Waste
(Chemical & Contaminated PPE)

8. Seal & Label Waste Container

9. Transfer to Licensed Disposal Company

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling and disposal of Methyl 2-(m-tolyl)acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1353104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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